N~4~-(4-fluorophenyl)-N~6~-(furan-2-ylmethyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 4-N-(4-fluorophenyl)-6-N-(furan-2-ylmethyl)-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C22H17FN6O/c23-15-8-10-16(11-9-15)26-20-19-14-25-29(17-5-2-1-3-6-17)21(19)28-22(27-20)24-13-18-7-4-12-30-18/h1-12,14H,13H2,(H2,24,26,27,28)
• InChI Key: ZLHRQRBKMSWOHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=NC(=NC(=C3C=N2)NC4=CC=C(C=C4)F)NCC5=CC=CO5
• Molecular Formula: C22H17FN6O
• Molecular Weight: 400.4 g/mol
• CAS No.: 955305-30-3

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The pyrazolo[3,4-d]pyrimidine core is a bicyclic structure, which could impart rigidity to the molecule and influence its interactions with other molecules.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings could make the compound relatively nonpolar and insoluble in water. The presence of the fluorine atom could also influence the compound’s properties, as fluorine is highly electronegative.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological target. For example, if it’s intended to be a drug, its mechanism of action would depend on the specific biological pathway or target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use or biological activity. If it shows promising biological activity, future research could focus on optimizing its structure for better activity or lower toxicity.